Cas no 167993-14-8 (tert-butyl (2S)-2-amino-3-(3-fluorophenyl)propanoate)

• Product Name: tert-butyl (2S)-2-amino-3-(3-fluorophenyl)propanoate
• CAS No: 167993-14-8
• MF: C₁₃H₁₈FNO₂
• MW: 239.285927295685
• CID: 135262
• PubChem ID: 44593754
• Update Time: 2025-04-19

tert-butyl (2S)-2-amino-3-(3-fluorophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl 2-amino-3-(3-fluorophenyl)propanoate
• (S)-3-FLUOROPHENYLALANINE T-BUTYL ESTER
• L-Phenylalanine,3-fluoro-, 1,1-dimethylethyl ester
• AC1LB1YT
• Butanoic acid, 3-chloro, undecyl ester
• Butanoic acid, 3-chloro-, undecyl ester
• CTK3B2421
• DL-3-Chlor-buttersaeure-undecylester
• DL-3-fluorophenylalanine t-butyl ester
• (S)-3-(3'-FLUOROPHENYL)ALANINE T-BUTYL ESTER
• 3-fluoro- L-Phenylalanine 1,1-dimethylethyl ester
• tert-butyl (2S)-2-amino-3-(3-fluorophenyl)propanoate
• (S)-3-Fluorophenylalanine tert-butyl ester
• AKOS015890156
• A810928
• 309757-71-9
• (S)-3-(3/'-FLUOROPHENYL)ALANINE T-BUTYL ESTER
• Tert-butyl (S)-2-amino-3-(3-fluorophenyl)propanoate
• SCHEMBL10561439
• 167993-14-8
• EN300-18666007
• L-Phenylalanine, 3-fluoro-, 1,1-dimethylethyl ester

• Inchi： 1S/C13H18FNO2/c1-13(2,3)17-12(16)11(15)8-9-5-4-6-10(14)7-9/h4-7,11H,8,15H2,1-3H3/t11-/m0/s1
• InChI Key： FNGZHCKWHLJNHR-NSHDSACASA-N
• SMILES： FC1=CC=CC(=C1)C[C@@H](C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 239.13215698g/mol
• Monoisotopic Mass: 239.13215698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52.3Ų